Cas no 1256823-93-4 ((5-Bromo-6-chloro-pyridin-3-yl)-methyl-amine)

• Product Name: (5-Bromo-6-chloro-pyridin-3-yl)-methyl-amine
• CAS No: 1256823-93-4
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 5822824
• PubChem ID: 103693955
• Update Time: 2024-01-16

(5-Bromo-6-chloro-pyridin-3-yl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-6-chloro-pyridin-3-yl)-methyl-amine
• 3-Pyridinamine, 5-bromo-6-chloro-N-methyl-
• EN300-2980559
• 5-Bromo-6-chloro-N-methylpyridin-3-amine
• 1256823-93-4
• G11757

• Inchi： 1S/C6H6BrClN2/c1-9-4-2-5(7)6(8)10-3-4/h2-3,9H,1H3
• InChI Key： XDTYNPCOJPHXSP-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Br)C=C1NC

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.700±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±42.0 °C(Predicted)
• pka: 1.76±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines